Cas no 899963-35-0 (N-5-(3,4-dimethylphenyl)-1,3,4-oxadiazol-2-yl-2-methylpropanamide)

• Product Name: N-5-(3,4-dimethylphenyl)-1,3,4-oxadiazol-2-yl-2-methylpropanamide
• CAS No: 899963-35-0
• MF: C₁₄H₁₇N₃O₂
• MW: 259.303683042526
• CID: 5500125
• Update Time: 2025-10-25

N-5-(3,4-dimethylphenyl)-1,3,4-oxadiazol-2-yl-2-methylpropanamide Chemical and Physical Properties

Names and Identifiers

• N-[5-(3,4-dimethylphenyl)-1,3,4-oxadiazol-2-yl]-2-methylpropanamide
• N-5-(3,4-dimethylphenyl)-1,3,4-oxadiazol-2-yl-2-methylpropanamide

• Inchi： 1S/C14H17N3O2/c1-8(2)12(18)15-14-17-16-13(19-14)11-6-5-9(3)10(4)7-11/h5-8H,1-4H3,(H,15,17,18)
• InChI Key： RWCJSEJGRNGTFA-UHFFFAOYSA-N
• SMILES： C(NC1=NN=C(C2=CC=C(C)C(C)=C2)O1)(=O)C(C)C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds N-arylamides

Additional information on N-5-(3,4-dimethylphenyl)-1,3,4-oxadiazol-2-yl-2-methylpropanamide

Introduction to N-5-(3,4-dimethylphenyl)-1,3,4-oxadiazol-2-yl-2-methylpropanamide (CAS No. 899963-35-0)

N-5-(3,4-dimethylphenyl)-1,3,4-oxadiazol-2-yl-2-methylpropanamide is a complex organic compound that has garnered significant attention in the field of pharmaceutical research due to its unique structural and functional properties. This compound, identified by the chemical identifier CAS No. 899963-35-0, belongs to a class of molecules known for their potential applications in drug development and medicinal chemistry. The intricate molecular architecture of this compound, featuring a 1,3,4-oxadiazole core linked to a 3,4-dimethylphenyl group and an N-methylpropanamide moiety, makes it a subject of extensive study and exploration.

The 1,3,4-oxadiazole ring is a heterocyclic structure that is widely recognized for its presence in numerous bioactive molecules. Its stability and reactivity make it an attractive scaffold for designing compounds with specific pharmacological properties. In particular, the 3,4-dimethylphenyl substituent introduces steric and electronic effects that can influence the compound's interaction with biological targets. The presence of the N-methylpropanamide group further enhances its potential as a pharmacophore by contributing to the molecule's solubility and metabolic stability.

Recent advancements in pharmaceutical chemistry have highlighted the importance of N-heterocyclic compounds in the development of novel therapeutic agents. The compound N-5-(3,4-dimethylphenyl)-1,3,4-oxadiazol-2-yl-2-methylpropanamide has been studied for its potential role in various biological pathways. Research indicates that this molecule may exhibit inhibitory effects on certain enzymes and receptors that are implicated in inflammatory responses and cancer progression. The structural features of this compound make it a promising candidate for further investigation in the context of drug discovery.

In vitro studies have demonstrated that the 1,3,4-oxadiazole core of N-5-(3,4-dimethylphenyl)-1,3,4-oxadiazol-2-yl-2-methylpropanamide can interact with biological targets in a manner that suggests potential therapeutic activity. Specifically, the compound has shown promise in inhibiting key enzymes involved in pain signaling and inflammation. The 3,4-dimethylphenyl group appears to modulate the compound's binding affinity and selectivity, making it a valuable asset in the design of next-generation drugs.

The N-methylpropanamide moiety plays a crucial role in determining the pharmacokinetic properties of this compound. Studies have shown that this group enhances the molecule's metabolic stability while maintaining its biological activity. This balance is essential for developing drugs that can be administered orally and exhibit prolonged half-lives in vivo. The combination of these structural elements makes N-5-(3,4-dimethylphenyl)-1,3,4-oxadiazol-2-yl-2-methylpropanamide a compelling candidate for further development.

Recent research has also explored the synthetic pathways for producing N-5-(3,4-dimethylphenyl)-1,3,4-oxadiazol-2-yl-2-methylpropanamide efficiently and cost-effectively. Advances in synthetic methodologies have enabled chemists to access this compound with high purity and yield. These improvements are crucial for moving from laboratory-scale synthesis to industrial production, where scalability and cost-efficiency are paramount.

The potential applications of N-5-(3,4-dimethylphenyl)-1,3,4-oxadiazol-2-yl-2-methylpropanamide extend beyond its use as an intermediate in drug synthesis. The compound's unique structural features make it suitable for use as a building block in the development of more complex molecules with tailored biological activities. This versatility underscores its importance as a tool in medicinal chemistry research.

As our understanding of biological systems continues to evolve, so does our ability to design molecules that interact with specific targets with high precision. N-5-(3,4-dimethylphenyl)-1,3,4-oxadiazol-2-yl-2-methylpropanamide exemplifies how careful molecular design can lead to compounds with significant therapeutic potential. Further research is needed to fully elucidate its mechanisms of action and optimize its pharmacological properties.

In conclusion，N-(5-(3，,4-dimethylphenyl)-1，3,4- oxadiazol< strong> --)⁽⁽)⁾, CAS No.
89996..........35

>0) represents an exciting advancement
in pharmaceutical chemistry with
significant potential for future drug
development applications.